Meperidine hydrochloride
Meperidine hydrochloride
Pethidine hydrochloride is the hydrochloride salt of pethidine. An analgesic used for the treatment of postoperative and labour pain. It has a role as a kappa-opioid receptor agonist, a mu-opioid receptor agonist, an antispasmodic drug and an opioid analgesic. It contains a pethidine(1+).
Meperidine Hydrochloride is the hydrochloride salt of a synthetic piperidine ester with opioid analgesic activity. Meperidine mimics the actions of endogenous neuropeptides via opioid receptors such as the mu-opioid receptor, thereby producing characteristic morphine-like effects including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia and physical dependence.
A narcotic analgesic that can be used for the relief of most types of moderate to severe pain, including postoperative pain and the pain of labor. Prolonged use may lead to dependence of the morphine type; withdrawal symptoms appear more rapidly than with morphine and are of shorter duration.
See also: Meperidine (has active moiety); Atropine sulfate; meperidine hydrochloride (component of) ... View More ...
Meperidine Hydrochloride is the hydrochloride salt of a synthetic piperidine ester with opioid analgesic activity. Meperidine mimics the actions of endogenous neuropeptides via opioid receptors such as the mu-opioid receptor, thereby producing characteristic morphine-like effects including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia and physical dependence.
A narcotic analgesic that can be used for the relief of most types of moderate to severe pain, including postoperative pain and the pain of labor. Prolonged use may lead to dependence of the morphine type; withdrawal symptoms appear more rapidly than with morphine and are of shorter duration.
See also: Meperidine (has active moiety); Atropine sulfate; meperidine hydrochloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
50-13-5
VCID:
VC0534974
InChI:
InChI=1S/C15H21NO2.ClH/c1-3-18-14(17)15(9-11-16(2)12-10-15)13-7-5-4-6-8-13;/h4-8H,3,9-12H2,1-2H3;1H
SMILES:
CCOC(=O)C1(CCN(CC1)C)C2=CC=CC=C2.Cl
Molecular Formula:
C15H22ClNO2
Molecular Weight:
283.79 g/mol
Meperidine hydrochloride
CAS No.: 50-13-5
Inhibitors
VCID: VC0534974
Molecular Formula: C15H22ClNO2
Molecular Weight: 283.79 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Description | Pethidine hydrochloride is the hydrochloride salt of pethidine. An analgesic used for the treatment of postoperative and labour pain. It has a role as a kappa-opioid receptor agonist, a mu-opioid receptor agonist, an antispasmodic drug and an opioid analgesic. It contains a pethidine(1+). Meperidine Hydrochloride is the hydrochloride salt of a synthetic piperidine ester with opioid analgesic activity. Meperidine mimics the actions of endogenous neuropeptides via opioid receptors such as the mu-opioid receptor, thereby producing characteristic morphine-like effects including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia and physical dependence. A narcotic analgesic that can be used for the relief of most types of moderate to severe pain, including postoperative pain and the pain of labor. Prolonged use may lead to dependence of the morphine type; withdrawal symptoms appear more rapidly than with morphine and are of shorter duration. See also: Meperidine (has active moiety); Atropine sulfate; meperidine hydrochloride (component of) ... View More ... |
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CAS No. | 50-13-5 |
Product Name | Meperidine hydrochloride |
Molecular Formula | C15H22ClNO2 |
Molecular Weight | 283.79 g/mol |
IUPAC Name | ethyl 1-methyl-4-phenylpiperidine-4-carboxylate;hydrochloride |
Standard InChI | InChI=1S/C15H21NO2.ClH/c1-3-18-14(17)15(9-11-16(2)12-10-15)13-7-5-4-6-8-13;/h4-8H,3,9-12H2,1-2H3;1H |
Standard InChIKey | WCNLCIJMFAJCPX-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1(CCN(CC1)C)C2=CC=CC=C2.Cl |
Canonical SMILES | CCOC(=O)C1(CCN(CC1)C)C2=CC=CC=C2.Cl |
Appearance | Solid powder |
Purity | >98% (or refer to the Certificate of Analysis) |
Related CAS | 57-42-1 (Parent) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Demerol Dolantin Dolargan Dolcontral Dolin Dolosal Dolsin Isonipecain Lidol Lydol Meperidine Meperidine Hydrochloride Operidine EPJ I Operidine EPJ-I Pethidine |
Reference | 1: Foreman JH, Ruemmler R. Efficacy of intramuscular meperidine hydrochloride 2: Donnelly RF, Bushfield TL. Chemical stability of meperidine hydrochloride in 3: Ambados F. Compatibility of ketamine hydrochloride and meperidine 4: Xu QA, Trissel LA, Fox JL. Compatibility of ondansetron hydrochloride with 5: Pugh CB, Pabis DJ, Rodriguez C. Visual compatibility of morphine sulfate and 6: Das Gupta V. Quantitation of meperidine hydrochloride in pharmaceutical dosage 7: McKinley JD Jr. Letter: Detection of diluted meperidine hydrochloride. Am J 8: CHERNISH SM, GRUBER C Jr. A COMPARISON OF DEXTRO-PROPOXYPHENE HYDROCHLORIDE 9: ROWLEY WF, TANNRIKULU O, GROSSMAN A, HSIA DY. A controlled study on effect of 10: WINNE BE, PINEDA JR, BACON HE. Analgesic efficacy of meperidine hydrochloride 11: GILLAM JS, HUNTER GW, DARNER CB, THOMPSON GR. Meperidine hydrochloride and 12: MEGIRIAN R, WHITE CW Jr. An evaluation of the respiratory and sedative 13: CRONK GA, NAUMANN DE. The control of pain by orally administered meperidine 14: CIMOCH PJ, WIRTS CW. Meperidine hydrochloride used intravenously before 15: CURRY JJ. Habituation to meperidine hydrochloride (demerol hydrochloride). J 16: Skarda RT, Muir WW 3rd. Analgesic, hemodynamic, and respiratory effects 17: Lee DK, Wong CY, Wang DP. Stability of cefazolin sodium and meperidine 18: Joseph BE, Cornell LH. The use of meperidine hydrochloride for chemical 19: Scott RF. A double-blind comparison of nalbuphine and meperidine 20: Macias JM, Martin WJ, Lloyd CW. Stability of morphine sulfate and meperidine |
PubChem Compound | 5750 |
Last Modified | Aug 15 2023 |
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